Cas no 1093092-14-8 (1-Bromo-2,3-dichloro-4-fluorobenzene)

1-Bromo-2,3-dichloro-4-fluorobenzene is a halogenated aromatic compound with a molecular formula of C6H2BrCl2F. This structurally versatile intermediate is characterized by its distinct substitution pattern, featuring bromine, chlorine, and fluorine atoms at the 1, 2, 3, and 4 positions, respectively. Its high reactivity at the bromine site makes it valuable for cross-coupling reactions, such as Suzuki or Stille couplings, while the additional halogens offer further functionalization opportunities. The compound's stability under standard conditions and well-defined regiochemistry enhance its utility in pharmaceutical, agrochemical, and materials science research. Its purity and consistent performance make it a reliable building block for synthesizing complex aromatic derivatives.

1-Bromo-2,3-dichloro-4-fluorobenzene structure

1093092-14-8 structure

Product Name:1-Bromo-2,3-dichloro-4-fluorobenzene

CAS No:1093092-14-8

MF:C₆H₂BrCl₂F

MW:243.888482570648

MDL:MFCD11845895

CID:1032312

PubChem ID:50997827

Update Time:2025-06-08

1-Bromo-2,3-dichloro-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2,3-dichloro-4-fluorobenzene
- AMY6200
- 2,3-Dichloro-4-fluorobromobenzene
- CS-0038762
- 1-Bromo-2 3-dichloro-4-fluorobenzene
- 4-Bromo-2,3-dichlorofluorobenzene
- AKOS016012206
- SY123281
- MFCD11845895
- DTXSID30679208
- C6H2BrCl2F
- A1-24387
- SCHEMBL3087235
- 1093092-14-8
- AS-10112
- CBJHQGPVASQJFW-UHFFFAOYSA-N
- DB-337122
- MDL： MFCD11845895
- Inchi： 1S/C6H2BrCl2F/c7-3-1-2-4(10)6(9)5(3)8/h1-2H
- InChI Key： CBJHQGPVASQJFW-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1Cl)Cl)F

Computed Properties

Exact Mass: 241.87010g/mol
Monoisotopic Mass: 241.87010g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.823±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 236.7±35.0 ºC (760 Torr),
Flash Point: 97.0±25.9 ºC,
Solubility: Insuluble (2.7E-3 g/L) (25 ºC),

1-Bromo-2,3-dichloro-4-fluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM125829-1g	1-bromo-2,3-dichloro-4-fluorobenzene	1093092-14-8	95+%	1g	$290	2021-06-17
Chemenu	CM125829-5g	1-bromo-2,3-dichloro-4-fluorobenzene	1093092-14-8	95+%	5g	$1224	2021-06-17
Fluorochem	037502-1g	4-Bromo-2,3-dichlorofluorobenzene	1093092-14-8	98%	1g	￡228.00	2022-03-01
Fluorochem	037502-5g	4-Bromo-2,3-dichlorofluorobenzene	1093092-14-8	98%	5g	￡769.00	2022-03-01
Alichem	A013022947-250mg	1-Bromo-2,3-dichloro-4-fluorobenzene	1093092-14-8	97%	250mg	$494.40	2023-09-04
Alichem	A013022947-500mg	1-Bromo-2,3-dichloro-4-fluorobenzene	1093092-14-8	97%	500mg	$847.60	2023-09-04
Alichem	A013022947-1g	1-Bromo-2,3-dichloro-4-fluorobenzene	1093092-14-8	97%	1g	$1534.70	2023-09-04
Apollo Scientific	PC49137-5g	2,3-Dichloro-4-fluorobromobenzene	1093092-14-8	0.98	5g	£94.00	2025-03-22
Apollo Scientific	PC49137-25g	2,3-Dichloro-4-fluorobromobenzene	1093092-14-8	0.98	25g	£331.00	2025-03-22
ChemScence	CS-0038762-1g	1-Bromo-2,3-dichloro-4-fluorobenzene	1093092-14-8		1g	$188.0	2022-04-28

1-Bromo-2,3-dichloro-4-fluorobenzene Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Related Categories

Additional information on 1-Bromo-2,3-dichloro-4-fluorobenzene

Comprehensive Overview of 1-Bromo-2,3-dichloro-4-fluorobenzene (CAS No. 1093092-14-8)

1-Bromo-2,3-dichloro-4-fluorobenzene (CAS No. 1093092-14-8) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine, chlorine, and fluorine substituents, makes it a versatile building block for organic synthesis. With increasing interest in sustainable chemistry and green synthesis, researchers are exploring its applications in catalytic reactions and high-performance materials.

The compound’s multifunctional halogenation allows selective modifications, addressing key challenges in cross-coupling reactions—a hot topic in modern drug discovery. Recent studies highlight its role in synthesizing fluorinated pharmaceuticals, a growing niche due to the demand for metabolic-stable drugs. Searches for "halogenated benzene derivatives" and "fluorobenzene applications" have surged, reflecting industry interest in its potential.

From an industrial perspective, 1-Bromo-2,3-dichloro-4-fluorobenzene is pivotal in producing liquid crystal materials and electronic coatings, aligning with trends in OLED technology and flexible electronics. Its stability under harsh conditions also makes it suitable for high-temperature reactions, a frequent query among chemists optimizing synthetic routes.

Environmental and regulatory considerations are critical. While not classified as hazardous under standard guidelines, its handling requires adherence to laboratory safety protocols. Discussions on "safe handling of halogenated compounds" often reference derivatives like this, emphasizing proper ventilation and PPE. Analytical techniques such as GC-MS and NMR spectroscopy are essential for purity verification, another common search topic.

Innovations in catalytic fluorination have renewed attention to this compound, particularly for reducing waste in synthesis. Queries like "improving atom economy in halogenation" underscore its relevance. Additionally, its use in metal-organic frameworks (MOFs) research has gained traction, linking to trends in carbon capture materials and gas storage solutions.

In summary, 1-Bromo-2,3-dichloro-4-fluorobenzene (CAS No. 1093092-14-8) bridges multiple disciplines, from medicinal chemistry to advanced materials science. Its adaptability to evolving industrial needs—coupled with rigorous safety and sustainability standards—positions it as a compound of enduring significance.